Cas no 762259-41-6 (2-(4-chlorophenyl)sulfanyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide)

2-(4-Chlorophenyl)sulfanyl-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylacetamide is a specialized sulfonamide derivative with a unique structural framework, combining a chlorophenylthio moiety with a methylacetamide group linked to a sulfolane ring. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting sulfhydryl-dependent pathways. Its distinct sulfonyl and thioether functionalities enhance reactivity and selectivity, making it valuable for applications in medicinal chemistry and drug discovery. The presence of the 1,1-dioxothiolane ring contributes to improved solubility and metabolic stability, which are critical for optimizing pharmacokinetic properties. This compound is suited for research applications requiring precise molecular modifications.

2-(4-chlorophenyl)sulfanyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide structure

762259-41-6 structure

Product Name:2-(4-chlorophenyl)sulfanyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide

CAS No:762259-41-6

MF:C₁₃H₁₆ClNO₃S₂

MW:333.854040145874

CID:6447594

Update Time:2025-06-09

2-(4-chlorophenyl)sulfanyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-chlorophenyl)sulfanyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide
- Acetamide, 2-[(4-chlorophenyl)thio]-N-methyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-
- Inchi： 1S/C13H16ClNO3S2/c1-15(11-6-7-20(17,18)9-11)13(16)8-19-12-4-2-10(14)3-5-12/h2-5,11H,6-9H2,1H3
- InChI Key： HZOKGQDNJABFID-UHFFFAOYSA-N
- SMILES： C(N(C)C1CCS(=O)(=O)C1)(=O)CSC1=CC=C(Cl)C=C1

Experimental Properties

Density: 1.42±0.1 g/cm3(Predicted)
Boiling Point: 556.0±50.0 °C(Predicted)
pka: -1.20±0.20(Predicted)

2-(4-chlorophenyl)sulfanyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2545-0353-2μmol	2-[(4-chlorophenyl)sulfanyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide	762259-41-6	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2545-0353-5μmol	2-[(4-chlorophenyl)sulfanyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide	762259-41-6	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2545-0353-10μmol	2-[(4-chlorophenyl)sulfanyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide	762259-41-6	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2545-0353-20μmol	2-[(4-chlorophenyl)sulfanyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide	762259-41-6	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2545-0353-1mg	2-[(4-chlorophenyl)sulfanyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide	762259-41-6	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2545-0353-2mg	2-[(4-chlorophenyl)sulfanyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide	762259-41-6	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2545-0353-3mg	2-[(4-chlorophenyl)sulfanyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide	762259-41-6	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2545-0353-4mg	2-[(4-chlorophenyl)sulfanyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide	762259-41-6	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2545-0353-5mg	2-[(4-chlorophenyl)sulfanyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide	762259-41-6	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2545-0353-10mg	2-[(4-chlorophenyl)sulfanyl]-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide	762259-41-6	90%+	10mg	$79.0	2023-05-16

2-(4-chlorophenyl)sulfanyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide Related Literature

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Additional information on 2-(4-chlorophenyl)sulfanyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide

Comprehensive Overview of 2-(4-chlorophenyl)sulfanyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide (CAS No. 762259-41-6)

2-(4-chlorophenyl)sulfanyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide, with the CAS number 762259-41-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 4-chlorophenyl group and a thiolan-3-yl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its sulfanyl and acetamide functional groups, which are known to contribute to diverse biological activities.

In recent years, the demand for sulfur-containing compounds like 2-(4-chlorophenyl)sulfanyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide has surged, driven by their role in drug discovery and crop protection. The compound's CAS no 762259-41-6 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its structural complexity and potential for hydrogen bonding and lipophilicity optimization make it a candidate for modulating pharmacokinetic properties in medicinal chemistry.

The synthesis of 2-(4-chlorophenyl)sulfanyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide involves multi-step organic reactions, often starting from 4-chlorothiophenol and N-methylthiolane-3-amine. The 1,1-dioxo-1lambda6-thiolan-3-yl group is a key feature, contributing to the compound's stability and reactivity. This specificity has led to inquiries about its synthetic routes and scalability, which are critical for industrial applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its structure.

From an environmental and regulatory perspective, 2-(4-chlorophenyl)sulfanyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide is subject to standard safety assessments, including ecotoxicity and biodegradability studies. While not classified as hazardous under current guidelines, its chlorophenyl component warrants careful handling to minimize ecological impact. Researchers often explore green chemistry approaches to synthesize such compounds, aligning with global sustainability trends.

The compound's potential extends to biochemical pathways, where it may interact with enzymes or receptors. For instance, its sulfanylacetamide backbone resembles motifs found in enzyme inhibitors, sparking interest in therapeutic applications. Online forums and scientific communities frequently discuss its structure-activity relationships (SAR), a hotspot for computational chemists leveraging AI-driven molecular modeling. These discussions often tie into broader topics like drug repurposing and targeted delivery systems.

In summary, 2-(4-chlorophenyl)sulfanyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide (CAS 762259-41-6) represents a versatile scaffold in modern chemistry. Its combination of chlorophenyl, sulfanyl, and dioxothiolane groups offers a rich platform for innovation. As research progresses, its applications in life sciences and material engineering are likely to expand, addressing pressing challenges in health and sustainability.